Cas no 1221792-34-2 (3-(benzyloxy)-2-bromo-4,6-diiodopyridine)

• Product Name: 3-(benzyloxy)-2-bromo-4,6-diiodopyridine
• CAS No: 1221792-34-2
• MF: C₁₂H₈BrI₂NO
• MW: 515.910966873169
• MDL: MFCD14584794
• CID: 4578916
• Update Time: 2025-06-08

3-(benzyloxy)-2-bromo-4,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-bromo-4,6-diiodopyridine
• 3-(benzyloxy)-2-bromo-4,6-diiodopyridine

• MDL： MFCD14584794
• Inchi： 1S/C12H8BrI2NO/c13-12-11(9(14)6-10(15)16-12)17-7-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： JAWFFRMFLICJDV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(I)=CC(I)=C1OCC1=CC=CC=C1

Additional information on 3-(benzyloxy)-2-bromo-4,6-diiodopyridine

Introduction to 3-(Benzyloxy)-2-Bromo-4,6-Diiodopyridine (CAS No. 1221792-34-2)

3-(Benzyloxy)-2-bromo-4,6-diiodopyridine (CAS No. 1221792-34-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a benzyloxy group, a bromine atom, and two iodine atoms. These substitutions contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-(benzyloxy)-2-bromo-4,6-diiodopyridine typically involves a series of well-defined chemical reactions. The process begins with the preparation of a pyridine derivative, followed by the introduction of the benzyloxy group through an etherification reaction. Subsequently, the bromination and iodination steps are carried out to achieve the final structure. Each step requires precise control over reaction conditions to ensure high yields and purity.

In recent years, 3-(benzyloxy)-2-bromo-4,6-diiodopyridine has garnered attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including antitumor and antimicrobial properties. For instance, studies have demonstrated that 3-(benzyloxy)-2-bromo-4,6-diiodopyridine can effectively inhibit the growth of various cancer cell lines by disrupting key cellular processes such as DNA replication and protein synthesis.

The antitumor activity of 3-(benzyloxy)-2-bromo-4,6-diiodopyridine has been attributed to its ability to interact with specific molecular targets within cancer cells. One such target is the DNA topoisomerase enzyme, which plays a crucial role in DNA replication and repair. By inhibiting this enzyme, 3-(benzyloxy)-2-bromo-4,6-diiodopyridine can induce DNA damage and ultimately lead to cell death. This mechanism of action makes it a valuable candidate for further development as an anticancer agent.

Beyond its antitumor properties, 3-(benzyloxy)-2-bromo-4,6-diiodopyridine has also shown potential as an antimicrobial agent. Studies have reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The antimicrobial activity is believed to be mediated through the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings suggest that 3-(benzyloxy)-2-bromo-4,6-diiodopyridine could be further explored for the development of novel antibiotics.

In addition to its biological activities, the physical and chemical properties of 3-(benzyloxy)-2-bromo-4,6-diiodopyridine are also noteworthy. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility in various solvents can be optimized for different applications, making it suitable for use in both in vitro and in vivo studies.

The safety profile of 3-(benzyloxy)-2-bromo-4,6-diiodopyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile and ensure its safe use in clinical settings.

In conclusion, 3-(benzyloxy)-2-bromo-4,6-diiodopyridine (CAS No. 1221792-34-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to explore its potential in various disease models, paving the way for future advancements in drug discovery and development.